Cas no 918488-42-3 (5-bromo-6-Isoquinolinol)

5-Bromo-6-isoquinolinol is a halogenated isoquinoline derivative with notable applications in organic synthesis and pharmaceutical research. Its bromo and hydroxyl functional groups make it a versatile intermediate for constructing complex heterocyclic compounds. The product exhibits high reactivity in cross-coupling reactions, enabling efficient derivatization for drug discovery and material science applications. Its well-defined structure and purity ensure consistent performance in catalytic and stoichiometric processes. Additionally, 5-bromo-6-isoquinolinol serves as a valuable scaffold for developing biologically active molecules, particularly in medicinal chemistry. The compound is characterized by its stability under standard conditions, facilitating handling and storage in laboratory settings.

5-bromo-6-Isoquinolinol structure

Product Name:5-bromo-6-Isoquinolinol

CAS No:918488-42-3

MF:C₉H₆BrNO

MW:224.054041385651

CID:2114925

PubChem ID:136092895

Update Time:2025-05-28

5-bromo-6-Isoquinolinol Chemical and Physical Properties

Names and Identifiers

- 5-bromo-6-Isoquinolinol
- SCHEMBL1705663
- DTXSID301313558
- 5-Bromoisoquinolin-6-ol
- 5-Bromoisoquinoline-6-ol
- DA-37710
- D87212
- 918488-42-3
- 5-bromo-6-hydroxyisoquinoline
- UAKCWZYJYLLDBJ-UHFFFAOYSA-N
- Inchi： 1S/C9H6BrNO/c10-9-7-3-4-11-5-6(7)1-2-8(9)12/h1-5,12H
- InChI Key： UAKCWZYJYLLDBJ-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC2C=NC=CC=21)O

Computed Properties

Exact Mass: 222.96328g/mol
Monoisotopic Mass: 222.96328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 33.1Å²

5-bromo-6-Isoquinolinol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1288948-1g	5-Bromo-6-hydroxyisoquinoline	918488-42-3	95%	1g	$695	2024-06-03
Ambeed	A1442319-100mg	5-Bromoisoquinolin-6-ol	918488-42-3	98%	100mg	$328.0	2025-04-15
Ambeed	A1442319-250mg	5-Bromoisoquinolin-6-ol	918488-42-3	98%	250mg	$522.0	2025-04-15
Ambeed	A1442319-1g	5-Bromoisoquinolin-6-ol	918488-42-3	98%	1g	$1356.0	2025-04-15
1PlusChem	1P00H5I7-250mg	5-bromo-6-Isoquinolinol	918488-42-3	95%	250mg	$691.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1768302-1g	5-Bromoisoquinolin-6-ol	918488-42-3	98%	1g	￥12493.00	2024-04-25
Chemenu	CM634377-100mg	5-bromo-6-Isoquinolinol	918488-42-3	95%+	100mg	$325	2024-07-20
Chemenu	CM634377-250mg	5-bromo-6-Isoquinolinol	918488-42-3	95%+	250mg	$518	2024-07-20
Chemenu	CM634377-1g	5-bromo-6-Isoquinolinol	918488-42-3	95%+	1g	$1345	2024-07-20
eNovation Chemicals LLC	Y1288948-1g	5-Bromo-6-hydroxyisoquinoline	918488-42-3	95%	1g	$695	2025-02-26